Cas no 28491-56-7 (5-methyl-Pyrazolo[1,5-a]pyrimidin-2(1H)-one)

• Product Name: 5-methyl-Pyrazolo[1,5-a]pyrimidin-2(1H)-one
• CAS No: 28491-56-7
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 1110315
• PubChem ID: 12536267
• Update Time: 2025-04-20

5-methyl-Pyrazolo[1,5-a]pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-Pyrazolo[1,5-a]pyrimidin-2(1H)-one
• 5-methyl-1H-pyrazolo[1,5-a]pyrimidin-2-one
• 5-Methylpyrazolo[1,5-a]pyrimidin-2(1H)-one
• SCHEMBL3132802
• 28491-56-7
• DTXSID60501669

• Inchi： 1S/C7H7N3O/c1-5-2-3-10-6(8-5)4-7(11)9-10/h2-4H,1H3,(H,9,11)
• InChI Key： MPHXRPPEGGOUAX-UHFFFAOYSA-N
• SMILES： O=C1C=C2N=C(C)C=CN2N1

Computed Properties

• Exact Mass: 149.05901
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7